molecular formula C16H11ClN4O2 B8355907 N-[3-carboxy-phenyl]-4-(2-chloro-4-pyridyl)-2-pyrimidineamine

N-[3-carboxy-phenyl]-4-(2-chloro-4-pyridyl)-2-pyrimidineamine

Cat. No.: B8355907
M. Wt: 326.74 g/mol
InChI Key: OJROLOCOFXKYGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[3-carboxy-phenyl]-4-(2-chloro-4-pyridyl)-2-pyrimidineamine is a useful research compound. Its molecular formula is C16H11ClN4O2 and its molecular weight is 326.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H11ClN4O2

Molecular Weight

326.74 g/mol

IUPAC Name

3-[[4-(2-chloropyridin-4-yl)pyrimidin-2-yl]amino]benzoic acid

InChI

InChI=1S/C16H11ClN4O2/c17-14-9-10(4-6-18-14)13-5-7-19-16(21-13)20-12-3-1-2-11(8-12)15(22)23/h1-9H,(H,22,23)(H,19,20,21)

InChI Key

OJROLOCOFXKYGF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)NC2=NC=CC(=N2)C3=CC(=NC=C3)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of N-[3-ethoxycarbonyl-phenyl]-4-(2-chloro-4-pyridyl)-2-pyrimidineamine (860 mg, 2.43 mmol), lithium hydroxide (233 mg, 9.70 mmol) in ethanol (20 mL) and water (5 mL) is heated to reflux for 1 hour before cooling to room temperature. The mixture is concentrated, dissolved in water and acidified with 10% hydrochloric acid. The solid is collected by filtration and washed with water, methanol and dried to give N-[3-carboxy-phenyl]-4-(2-chloro-4-pyridyl)-2-pyrimidineamine (760 mg); ESI-MS (m/z): 327.0 (M++H).
Name
N-[3-ethoxycarbonyl-phenyl]-4-(2-chloro-4-pyridyl)-2-pyrimidineamine
Quantity
860 mg
Type
reactant
Reaction Step One
Quantity
233 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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